Cas no 1704-79-6 (4-Imidazolidinone)

• Product Name: 4-Imidazolidinone
• CAS No: 1704-79-6
• MF: C₃H₆N₂O
• MW: 86.0925402641296
• MDL: MFCD01318581
• CID: 117974
• PubChem ID: 1502063
• Update Time: 2025-05-20

4-Imidazolidinone Chemical and Physical Properties

Names and Identifiers

• imidazolidin-4-one
• 4-Imidazolidinone
• 4-Oxoimidazolidine
• imidazolidin-5-one
• MFCD01318581
• GVONPBONFIJAHJ-UHFFFAOYSA-N
• 1704-79-6
• AKOS006220442
• CS-0361636
• DTXSID30363599
• BDBM50549805
• CHEMBL30446
• FT-0725100
• J-521522
• AM84594
• DB-012203

• MDL： MFCD01318581
• Inchi： 1S/C3H6N2O/c6-3-1-4-2-5-3/h4H,1-2H2,(H,5,6)
• InChI Key： GVONPBONFIJAHJ-UHFFFAOYSA-N
• SMILES： O=C1CNCN1

Computed Properties

• Exact Mass: 86.04800
• Monoisotopic Mass: 86.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: -1

Experimental Properties

• Density: 1.114
• Boiling Point: 317.6°Cat760mmHg
• Flash Point: 179.9°C
• PSA: 41.13000
• LogP: -0.67910

4-Imidazolidinone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Imidazolidinone

Recent Advances in the Study of 4-Imidazolidinone (CAS: 1704-79-6) in Chemical Biology and Pharmaceutical Research

4-Imidazolidinone (CAS: 1704-79-6) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents. This research brief synthesizes the latest findings on 4-Imidazolidinone, highlighting its chemical properties, biological activities, and therapeutic potential.

One of the key areas of investigation has been the synthesis and structural modification of 4-Imidazolidinone derivatives to enhance their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that introducing specific substituents at the 1- and 3-positions of the imidazolidinone ring could significantly improve its binding affinity to target proteins, such as kinases and proteases. These modifications have led to the development of compounds with potent inhibitory effects against cancer cell lines, particularly in breast and lung cancers.

In addition to its anticancer potential, 4-Imidazolidinone has shown promise as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that certain 4-Imidazolidinone derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making these compounds attractive candidates for addressing the global challenge of antibiotic resistance.

Another notable advancement is the application of 4-Imidazolidinone in neurodegenerative disease research. A recent study in ACS Chemical Neuroscience reported that derivatives of 4-Imidazolidinone could modulate the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. These findings suggest that 4-Imidazolidinone-based compounds may serve as potential therapeutics for neurodegenerative disorders, although further in vivo studies are needed to validate their efficacy and safety.

The chemical versatility of 4-Imidazolidinone also extends to its role in prodrug design. Researchers have utilized its stable yet modifiable structure to create prodrugs that improve the bioavailability and targeted delivery of active pharmaceutical ingredients. For instance, a 2023 study in Molecular Pharmaceutics highlighted the use of 4-Imidazolidinone as a linker in antibody-drug conjugates (ADCs), enabling precise delivery of cytotoxic agents to tumor cells while minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 4-Imidazolidinone-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds through advanced computational modeling and high-throughput screening techniques.

In conclusion, 4-Imidazolidinone (CAS: 1704-79-6) continues to be a valuable scaffold in chemical biology and pharmaceutical research, with recent studies underscoring its potential in diverse therapeutic areas. Future work should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel treatments for unmet medical needs.